8-[3,5-Bis(7,10-diphenylfluoranthen-8-yl)phenyl]-7,10-diphenylfluoranthene

• IUPAC Name: 8-[3,5-bis(7,10-diphenylfluoranthen-8-yl)phenyl]-7,10-diphenylfluoranthene
• InChI: InChI=1S/C90H54/c1-7-25-55(26-8-1)73-52-76(82(61-31-13-4-14-32-61)88-70-46-22-40-58-37-19-43-67(79(58)70)85(73)88)64-49-65(77-53-74(56-27-9-2-10-28-56)86-68-44-20-38-59-41-23-47-71(80(59)68)89(86)83(77)62-33-15-5-16-34-62)51-66(50-64)78-54-75(57-29-11-3-12-30-57)87-69-45-21-39-60-42-24-48-72(81(60)69)90(87)84(78)63-35-17-6-18-36-63/h1-54H
• InChI Key: DUIMGAAHLCWOCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=C(C3=C2C4=CC=CC5=C4C3=CC=C5)C6=CC=CC=C6)C7=CC(=CC(=C7)C8=C(C9=C(C1=CC=CC2=C1C9=CC=C2)C(=C8)C1=CC=CC=C1)C1=CC=CC=C1)C1=C(C2=C(C3=CC=CC4=C3C2=CC=C4)C(=C1)C1=CC=CC=C1)C1=CC=CC=C1
• Molecular Formula: C90H54
• Molecular Weight: 1135.4 g/mol

Description

This compound is a fluoranthene-based derivative. It is a sky-blue fluorescent fluorophore. It has been used in the development of multimodal anti-counterfeiting and detection of nitroaromatics.

Synthesis Analysis

The compound is synthesized via the Knoevenagel/Diels–Alder method. Two novel sky blue fluorescent fluorophores comprising ethyl alcohol (FOH) and ethanethiol (FSH) units are appended to fluoranthene at the periphery.

Molecular Structure Analysis

Single Crystal X-Ray Diffraction (SC-XRD) studies reveal that the molecular flexibility of alkyl chains leads to distinct diagonal (FOH) and ladder (FSH) shaped supramolecular arrangements in the crystal lattices.

Chemical Reactions Analysis

Detailed photophysical and DFT studies showed that FOH and FSH demonstrate high sensitivity and selectivity towards the detection of trinitrophenol (TNP). The 2-(7,10-diphenylfluoranthen-8-yl)ethanethiol with 1,3-dinitrobenzene was also studied.

Physical And Chemical Properties Analysis

FSH exhibits high quenching efficiency (84%), a rate constant of KSV = 1.1 104 M 1 with a limit of detection of 97 ppm in THF, and 76 ppm in river water. The Stern–Volmer plot of BDS swiftly curved upward, suggesting a super amplification effect.

Mechanism of Action

Photoinduced electron transfer occurs from the fluorophores to the nitro analytes and leads to strong intermolecular interactions using the static quenching mechanism.

Safety and Hazards

FOH and FSH were evaluated in 72 hpf zebrafish larvae/embryos to demonstrate the non-toxicological behaviour and fluorescence imaging/tracking.

Future Directions

These compounds have great potential in the detection of explosives. They were employed in advanced surveillance to identify finger marks on a wide range of substrates (glass, cellophane tape, aluminium foil and floor tiles) with different resolutions to provide an unadorned and lucrative method for viewing the latent fingerprints (LFPs) with exceptionally consistent evidence of up to level 3 and without the requirement for post-treatments, leading to promising applications for onsite forensic analysis.